Cas no 904008-17-9 (3-benzyl-1,6,7-trimethyl-8-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)
3-benzyl-1,6,7-trimethyl-8-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- F3234-0467
- 2-benzyl-4,7,8-trimethyl-6-(2-morpholin-4-ylethyl)purino[7,8-a]imidazole-1,3-dione
- AKOS000728718
- 904008-17-9
- STK855701
- 3-benzyl-1,6,7-trimethyl-8-[2-(morpholin-4-yl)ethyl]-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
- 3-benzyl-1,6,7-trimethyl-8-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
-
- Inchi: 1S/C23H28N6O3/c1-16-17(2)29-19-20(24-22(29)27(16)10-9-26-11-13-32-14-12-26)25(3)23(31)28(21(19)30)15-18-7-5-4-6-8-18/h4-8H,9-15H2,1-3H3
- InChI Key: PACGEXONRZLGFN-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)CCN1C(C)=C(C)N2C3C(N(CC4C=CC=CC=4)C(N(C)C=3N=C12)=O)=O
Computed Properties
- Exact Mass: 436.22228878g/mol
- Monoisotopic Mass: 436.22228878g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 710
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 75.3Ų
3-benzyl-1,6,7-trimethyl-8-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3234-0467-2μmol |
3-benzyl-1,6,7-trimethyl-8-[2-(morpholin-4-yl)ethyl]-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
904008-17-9 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3234-0467-5μmol |
3-benzyl-1,6,7-trimethyl-8-[2-(morpholin-4-yl)ethyl]-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
904008-17-9 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3234-0467-10μmol |
3-benzyl-1,6,7-trimethyl-8-[2-(morpholin-4-yl)ethyl]-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
904008-17-9 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3234-0467-20μmol |
3-benzyl-1,6,7-trimethyl-8-[2-(morpholin-4-yl)ethyl]-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
904008-17-9 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3234-0467-1mg |
3-benzyl-1,6,7-trimethyl-8-[2-(morpholin-4-yl)ethyl]-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
904008-17-9 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3234-0467-2mg |
3-benzyl-1,6,7-trimethyl-8-[2-(morpholin-4-yl)ethyl]-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
904008-17-9 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3234-0467-3mg |
3-benzyl-1,6,7-trimethyl-8-[2-(morpholin-4-yl)ethyl]-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
904008-17-9 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3234-0467-4mg |
3-benzyl-1,6,7-trimethyl-8-[2-(morpholin-4-yl)ethyl]-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
904008-17-9 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3234-0467-5mg |
3-benzyl-1,6,7-trimethyl-8-[2-(morpholin-4-yl)ethyl]-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
904008-17-9 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3234-0467-10mg |
3-benzyl-1,6,7-trimethyl-8-[2-(morpholin-4-yl)ethyl]-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
904008-17-9 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
3-benzyl-1,6,7-trimethyl-8-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 3-benzyl-1,6,7-trimethyl-8-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
Exploring 3-Benzyl-1,6,7-trimethyl-8-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 904008-17-9): A Comprehensive Overview
In the realm of organic chemistry and pharmaceutical research, 3-benzyl-1,6,7-trimethyl-8-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS 904008-17-9) stands out as a compound of significant interest. This complex molecule, characterized by its unique imidazo[1,2-g]purine core and morpholine substitution, has garnered attention for its potential applications in medicinal chemistry and drug development. Researchers and industry professionals are increasingly exploring its properties, synthesis pathways, and biological activities, making it a focal point in contemporary scientific discussions.
The structural complexity of 3-benzyl-1,6,7-trimethyl-8-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is noteworthy. The presence of a benzyl group at the 3-position and a morpholin-4-yl ethyl moiety at the 8-position contributes to its distinct chemical behavior. These functional groups enhance the molecule's solubility and bioavailability, which are critical factors in drug design. Additionally, the trimethyl substitution on the purine ring influences its electronic properties, potentially affecting its interaction with biological targets.
One of the most searched topics related to this compound is its potential role in kinase inhibition. Kinases are enzymes that play a pivotal role in cellular signaling, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. The imidazo[1,2-g]purine scaffold is known to interact with kinase active sites, making 3-benzyl-1,6,7-trimethyl-8-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione a candidate for further investigation in this context. Recent studies have highlighted its ability to modulate specific kinase pathways, sparking interest in its therapeutic potential.
Another area of exploration is the compound's synthetic accessibility. Researchers are keen on developing efficient and scalable methods to produce 3-benzyl-1,6,7-trimethyl-8-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione with high purity and yield. The incorporation of the morpholine ring, in particular, presents both challenges and opportunities for synthetic chemists. Advances in green chemistry and catalytic methods are being leveraged to optimize its production, aligning with the growing demand for sustainable pharmaceutical manufacturing.
The pharmacokinetic profile of 3-benzyl-1,6,7-trimethyl-8-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is another hot topic among scientists. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is essential for evaluating its suitability as a drug candidate. Preliminary data suggest that the morpholin-4-yl group may enhance its metabolic stability, a desirable trait for oral medications. This has led to increased interest in its structure-activity relationships (SAR) and potential modifications to improve its efficacy.
In the context of drug discovery, 3-benzyl-1,6,7-trimethyl-8-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is being studied for its potential applications in neurological disorders and autoimmune diseases. The compound's ability to cross the blood-brain barrier (BBB) is of particular interest, as it could pave the way for treatments targeting central nervous system (CNS) conditions. Moreover, its immunomodulatory effects are being explored in preclinical models, with promising early results.
The market dynamics surrounding 3-benzyl-1,6,7-trimethyl-8-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione are also evolving. As pharmaceutical companies seek novel compounds to address unmet medical needs, this molecule has emerged as a potential lead. Its patent status and intellectual property landscape are being closely monitored, with several research institutions and biotech firms investing in its development. The compound's versatility and unique structural features make it a valuable asset in the competitive drug discovery arena.
In conclusion, 3-benzyl-1,6,7-trimethyl-8-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS 904008-17-9) represents a fascinating area of research with broad implications for medicine and chemistry. Its intricate structure, combined with its potential biological activities, positions it as a compound worthy of continued exploration. As scientific advancements unfold, this molecule may hold the key to innovative therapies and a deeper understanding of complex biochemical pathways.
904008-17-9 (3-benzyl-1,6,7-trimethyl-8-2-(morpholin-4-yl)ethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)